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Compound of Interest

(R)-3-Aminopiperidin-2-one
Compound Name:
hydrochloride

Cat. No.: B1443240

An In-depth Technical Guide to (R)-3-Aminopiperidin-2-one Hydrochloride: A Core Scaffold
in Modern Drug Discovery

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (R)-3-Aminopiperidin-2-one
hydrochloride, a pivotal chiral building block for researchers, medicinal chemists, and
professionals in drug development. We will delve into its fundamental properties, synthesis,
analytical validation, and critical applications, grounding the discussion in established scientific
principles and methodologies.

Core Chemical Identity and Physicochemical
Properties

(R)-3-Aminopiperidin-2-one hydrochloride is a chiral heterocyclic compound valued for its
rigid scaffold, which is amenable to further chemical modification. Its stereochemistry is crucial
for the specific molecular recognition required in many targeted therapies.

The fundamental identifiers and properties of this compound are summarized below.

Table 1: Chemical Identifiers
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Identifier Value Source
CAS Number 406216-02-2 [1][2][3]
Molecular Formula CsH11CIN20 [11[2][3]
Molecular Weight 150.61 g/mol [1112][3]
MDL Number MFCD09752974 [1112]
SMILES O=C1NCCC[C@H]1N.[H]CI 2]

Chemical Structure

The structure features a six-membered piperidinone ring with an amine group at the chiral

center in the (R)-configuration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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